Cas no 1136566-29-4 (2-(1H-1,3-benzodiazol-1-yl)-N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]acetamide)

• Product Name: 2-(1H-1,3-benzodiazol-1-yl)-N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]acetamide
• CAS No: 1136566-29-4
• MF: C₁₈H₁₅N₅O₂
• MW: 333.344002962112
• CID: 5470864
• Update Time: 2025-11-02

2-(1H-1,3-benzodiazol-1-yl)-N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(benzimidazol-1-yl)-N-[(4-oxo-3H-phthalazin-1-yl)methyl]acetamide
• 2-(1H-1,3-benzodiazol-1-yl)-N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]acetamide

• Inchi： 1S/C18H15N5O2/c24-17(10-23-11-20-14-7-3-4-8-16(14)23)19-9-15-12-5-1-2-6-13(12)18(25)22-21-15/h1-8,11H,9-10H2,(H,19,24)(H,22,25)
• InChI Key： SXFGIVTXKLBSJL-UHFFFAOYSA-N
• SMILES： C(NCC1C2=C(C=CC=C2)C(=O)NN=1)(=O)CN1C=NC2=CC=CC=C21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 2-(1H-1,3-benzodiazol-1-yl)-N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]acetamide

Comprehensive Overview of 2-(1H-1,3-benzodiazol-1-yl)-N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]acetamide (CAS No. 1136566-29-4)

In the rapidly evolving field of medicinal chemistry and drug discovery, 2-(1H-1,3-benzodiazol-1-yl)-N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]acetamide (CAS No. 1136566-29-4) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in various therapeutic areas. Researchers and pharmaceutical companies are increasingly exploring its properties, making it a focal point in contemporary scientific discussions.

The compound's structure combines a benzodiazole moiety with a phthalazinone derivative, linked via an acetamide bridge. This intricate architecture is believed to contribute to its biological activity, particularly in modulating specific enzymatic pathways. Recent studies have highlighted its relevance in targeting kinase inhibitors, a hot topic in oncology and inflammatory disease research. The ability of 2-(1H-1,3-benzodiazol-1-yl)-N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]acetamide to interact with these pathways positions it as a promising candidate for further investigation.

One of the most searched questions in the context of this compound revolves around its synthetic routes and scalability. The synthesis of 2-(1H-1,3-benzodiazol-1-yl)-N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]acetamide involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Optimizing these processes is a key area of research, as it directly impacts the compound's availability for preclinical and clinical studies.

Another aspect that has piqued the interest of the scientific community is the compound's pharmacokinetic profile. Understanding its absorption, distribution, metabolism, and excretion (ADME) properties is crucial for evaluating its potential as a drug candidate. Preliminary data suggest that 2-(1H-1,3-benzodiazol-1-yl)-N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]acetamide exhibits favorable solubility and stability, which are essential for oral bioavailability—a highly sought-after trait in modern drug development.

The therapeutic potential of 2-(1H-1,3-benzodiazol-1-yl)-N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]acetamide extends beyond oncology. Recent trends in drug repurposing have led researchers to explore its efficacy in treating neurodegenerative diseases and autoimmune disorders. These areas are currently under intense scrutiny due to the rising global prevalence of conditions such as Alzheimer's disease and rheumatoid arthritis. The compound's mechanism of action, which may involve modulation of inflammatory cytokines, aligns well with these therapeutic needs.

From a market perspective, the demand for novel small molecules like 2-(1H-1,3-benzodiazol-1-yl)-N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]acetamide is on the rise. Pharmaceutical companies are actively seeking compounds with unique mechanisms to address unmet medical needs. The patent landscape surrounding this molecule is also a topic of interest, as intellectual property rights play a pivotal role in drug development and commercialization.

In conclusion, 2-(1H-1,3-benzodiazol-1-yl)-N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]acetamide (CAS No. 1136566-29-4) represents a compelling area of research in medicinal chemistry. Its structural complexity, combined with its potential therapeutic applications, makes it a valuable subject for ongoing and future studies. As the scientific community continues to unravel its properties and mechanisms, this compound is poised to make significant contributions to the field of drug discovery.